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Compound of Interest

Compound Name: Nan 190

Cat. No.: B168524 Get Quote

Essential Safety and Handling Guide for NAN-
190
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of NAN-190. It is intended for researchers, scientists, and drug

development professionals to ensure a safe laboratory environment.

Chemical Identifier: NAN-190 is a research chemical, identified as 2-[4-[4-(2-methoxyphenyl)-1-

piperazinyl]butyl]-1H-isoindole-1,3(2H)-dione, monohydrobromide[1]. It is recognized as a 5-

HT1A receptor antagonist and also potently blocks the α2-adrenergic receptor[2].

Hazard Identification and Safety Precautions
NAN-190 presents several hazards that require strict adherence to safety protocols. The

primary hazards identified from its Safety Data Sheet (SDS) are outlined below[1].
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Hazard Classification Description GHS Pictogram

Skin Irritation (Category 2) Causes skin irritation[1]. GHS07

Serious Eye Irritation

(Category 2A)

Causes serious eye

irritation[1].
GHS07

Specific Target Organ Toxicity

(Single Exposure) (Category 3)

May cause respiratory

irritation[1].
GHS07

Hazardous to the Aquatic

Environment (Acute Hazard)

(Category 1)

Very toxic to aquatic life[1]. GHS09

Core Safety Requirements:

Avoid breathing dust, fume, gas, mist, vapors, or spray[1].

Wash hands and any exposed skin thoroughly after handling[3].

Use only in a well-ventilated area or outdoors.

Avoid release to the environment[1].

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is crucial when handling NAN-190 to minimize exposure. The

following table summarizes the required PPE.
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Body Part Required PPE
Specifications and Best
Practices

Respiratory NIOSH-approved respirator

A respirator with a HEPA filter

is recommended if there is a

risk of aerosolization[4][5]. Use

in a chemical fume hood is the

primary engineering control[6]

[7].

Eyes/Face Safety goggles or a face shield

Tight-fitting, dustproof safety

goggles are recommended,

especially when handling the

powder form. A full-facepiece

respirator provides both

respiratory and eye

protection[4][8].

Hands Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Double-gloving

is a good practice, especially

for tasks with a high risk of skin

contact[4][5][8]. Change gloves

immediately if contaminated.

Body
Laboratory coat or chemical-

protective clothing

A long-sleeved lab coat is the

minimum requirement. For

tasks with a higher potential for

exposure, consider coveralls

made from a low dust-retention

fabric like Tyvek[4][9].

Feet Closed-toe shoes

Shoes should be made of a

material with low

permeability[4]. Disposable

over-the-shoe booties can

prevent tracking of the

substance[4].
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Operational Plan: Step-by-Step Handling Protocol
The following workflow outlines the procedural steps for the safe handling of NAN-190 in a

laboratory setting.

Workflow for Safe Handling of NAN-190

1. Preparation
- Review SDS

- Designate work area
- Assemble PPE

2. Handling
- Work in a fume hood

- Weigh and prepare solutions carefully
- Avoid generating dust or aerosols

3. Post-Handling
- Decontaminate work surfaces

- Remove PPE correctly

4. Storage
- Store in a tightly sealed, labeled container
- Follow product insert for specific conditions

Emergency: Spill Response
- Evacuate and secure area

- Wear appropriate PPE
- Contain and clean up with appropriate absorbents

Click to download full resolution via product page

Workflow for the safe handling of NAN-190.

Experimental Protocol: General Weighing and Solubilization

Preparation:

Don all required PPE as specified in the table above.

Designate a specific area within a chemical fume hood for handling NAN-190.
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Ensure all necessary equipment (e.g., analytical balance, spatulas, weigh boats, solvent,

vials) is inside the fume hood.

Weighing:

Carefully transfer the desired amount of NAN-190 powder from the stock container to a

weigh boat using a clean spatula.

Perform this action slowly to minimize the generation of airborne dust.

Close the stock container immediately after use.

Solubilization:

NAN-190 is soluble in DMF (5 mg/ml), DMSO (10 mg/ml), and Ethanol (1 mg/ml)[10].

Carefully add the weighed NAN-190 to a vial containing the appropriate solvent.

Cap the vial securely and mix by vortexing or gentle agitation until fully dissolved.

Cleanup:

Wipe down the balance and surrounding surfaces within the fume hood with a damp

cloth[6].

Dispose of all contaminated disposable items (e.g., weigh boat, gloves, wipes) as

hazardous waste.

Disposal Plan
Proper disposal of NAN-190 and associated waste is critical to prevent environmental

contamination and ensure regulatory compliance.

Waste Segregation and Collection:

Solid Waste: All materials that have come into contact with NAN-190, including gloves,

wipes, and contaminated PPE, are considered nanomaterial-bearing waste[11].
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Collect this waste in a dedicated, clearly labeled, and tightly sealed, unbreakable

container[11].

The container should be labeled as "Hazardous Waste" and "Contains NAN-190"[11].

Liquid Waste: Unused solutions of NAN-190 and contaminated solvents should be collected

in a separate, labeled hazardous waste container.

The label must indicate the solvent and that it contains NAN-190[6].

Never dispose of NAN-190 waste in the regular trash or down the drain[6][11].

Disposal Pathway for NAN-190 Waste

Waste Generation
- Contaminated PPE
- Unused solutions

- Labware

Segregation
- Solid Waste Container
- Liquid Waste Container

Labeling
- 'Hazardous Waste'
- 'Contains NAN-190'

- List solvents

Temporary Storage
- Satellite Accumulation Area

- Within the laboratory

Final Disposal
- Contact Environmental Health & Safety (EHS)
- Manifest and transport by a licensed contractor
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Disposal pathway for NAN-190 waste.

Final Disposal Procedures:

Store sealed waste containers in a designated satellite accumulation area within the

laboratory until they are ready for pickup[11].

Contact your institution's Environmental Health and Safety (EHS) department to arrange for

the pickup and disposal of the hazardous waste.

Ensure all required waste manifests are completed accurately, clearly stating that the waste

contains NAN-190[11].

Disposal will be coordinated by a licensed waste disposal contractor, likely through methods

such as incineration or specialized landfilling after solidification[12].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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